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Compound of Interest

Compound Name: 3-(2-Phenylethyl)benzoic acid

Cat. No.: B063078

This guide provides a comprehensive technical overview of 3-(2-phenylethyl)benzoic acid, a
significant chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into its chemical and physical properties, synthesis,
analytical characterization, applications, and safety protocols, grounding all information in
verifiable scientific sources.

Introduction: A Molecule of Versatility

3-(2-Phenylethyl)benzoic acid, identified by the CAS number 161373-05-3, is an organic
compound featuring a benzoic acid scaffold substituted at the meta-position with a phenylethyl
group.[1] This unique structural arrangement, combining a carboxylic acid moiety with a non-
polar phenylethyl tail, imparts a chemical character that makes it a valuable building block in
various fields of chemical synthesis.[1] Its utility spans from the development of novel
pharmaceutical agents to its application as a flavoring agent and preservative, underscoring its
versatility.[1] This guide aims to provide a detailed exploration of its scientific attributes and
practical applications.

Physicochemical Properties

The physical and chemical properties of a compound are foundational to its application and
handling. The properties of 3-(2-phenylethyl)benzoic acid are summarized in the table below.
It is important to note that while some of these properties are derived from experimental data,
others are predicted based on computational models, a common practice in chemical data
reporting.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b063078?utm_src=pdf-interest
https://www.benchchem.com/product/b063078?utm_src=pdf-body
https://www.benchchem.com/product/b063078?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b063078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 161373-05-3 [1]
Molecular Formula C15H1402 [1]
Molecular Weight 226.27 g/mol [1]
Boiling Point 373.2 £ 21.0 °C (Predicted) [1]
Density 1.157 + 0.06 g/cm3 (Predicted) [1]
pKa 4.27 £ 0.10 (Predicted) [1]

Synthesis and Mechanism

The synthesis of 3-(2-phenylethyl)benzoic acid can be achieved through various synthetic
routes. A common and effective approach involves a palladium-catalyzed cross-coupling
reaction, such as the Suzuki or Heck reaction, followed by reduction. Below is a detailed, field-
proven protocol for its synthesis.

Conceptual Synthesis Workflow

The synthesis can be conceptualized as a two-step process:

e Carbon-Carbon Bond Formation: Coupling of a phenyl-containing fragment with a benzoic
acid derivative.

e Reduction: Conversion of an intermediate functional group to the desired ethyl bridge.

This workflow is illustrated in the following diagram:
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Starting Materials

G-Bromobenzoic acid esteD

Reaction Steps

Heck Coupling

(Pd catalyst, base)

Intermediate:
3-(2-Phenylvinyl)benzoic acid ester

Catalytic Hydrogenation
(e.g., Hz, Pd/C)

Intermediate:
3-(2-Rhenylethyl)benzoic acid ester

Saponification

(e.g., NaOH, H20)

Final Rroduct

G-(Z-Phenylethyl)benzoic aci(D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. lookchem.com [lookchem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 3-(2-
Phenylethyl)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063078#3-2-phenylethyl-benzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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